Cas no 1346176-00-8 (4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane)

4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane is a fluorinated organic compound featuring both iodine and multiple trifluoromethyl groups, making it a versatile intermediate in synthetic chemistry. Its unique structure enables applications in the synthesis of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The presence of iodine enhances reactivity in cross-coupling reactions, while the trifluoromethyl groups contribute to increased lipophilicity and metabolic stability in derived compounds. This compound is particularly valuable in nucleophilic substitution and radical reactions, offering precise control over molecular architecture. Its stability under various reaction conditions further underscores its utility in advanced organic synthesis.

4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane structure

1346176-00-8 structure

Product Name:4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane

CAS No:1346176-00-8

MF:C₅H₅F₆I

MW:305.98809504509

MDL:MFCD16619648

CID:3160953

PubChem ID:71669126

Update Time:2025-05-27

4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane
- 4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane 98%
- 1,1,1-Trifluoro-4-iodo-2-(trifluoromethyl)butane
- MFCD16619648
- 1346176-00-8
- SCHEMBL17666816
- AKOS016015385
- MDL： MFCD16619648
- Inchi： 1S/C5H5F6I/c6-4(7,8)3(1-2-12)5(9,10)11/h3H,1-2H2
- InChI Key： MZQFBFNTQBQOOS-UHFFFAOYSA-N
- SMILES： ICCC(C(F)(F)F)C(F)(F)F

Computed Properties

Exact Mass: 305.93402g/mol
Monoisotopic Mass: 305.93402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 0Å²

4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I193090-1g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane	1346176-00-8		1g	$ 380.00	2022-06-04
TRC	I193090-2.5g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane	1346176-00-8		2.5g	$ 630.00	2022-06-04
Apollo Scientific	PC450227-1g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane	1346176-00-8	98%	1g	£45.00	2025-02-21
abcr	AB531863-1 g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane; .	1346176-00-8		1g	€120.10	2023-03-30
SHENG KE LU SI SHENG WU JI SHU	sc-506933-1 g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane,	1346176-00-8		1g	￥707.00	2023-07-11
abcr	AB531863-1g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane; .	1346176-00-8		1g	€119.90	2025-02-20
SHENG KE LU SI SHENG WU JI SHU	sc-506933-1g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane,	1346176-00-8		1g	￥707.00	2023-09-05
A2B Chem LLC	AI30993-25g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane	1346176-00-8	98%	25g	$1000.00	2024-04-20
Ambeed	A906314-1g	4-Iodo-1,1,1-trifluoro-2-(trifluoromethyl)butane	1346176-00-8	97%	1g	$55.0	2024-04-24